Cas no 81280-12-8 (4-Methyl-4-hepten-3-ol)

• Product Name: 4-Methyl-4-hepten-3-ol
• CAS No: 81280-12-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 90800
• PubChem ID: 5368945
• Update Time: 2024-01-25

4-Methyl-4-hepten-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-hepten-3-ol
• (4E)-4-Methyl-4-hepten-3-ol
• 4-methyl-hept-4-en-3-ol
• SCHEMBL8420600
• (E)-4-methylhept-4-en-3-ol
• MFCD00046670
• (4E)-4-Methyl-4-hepten-3-ol #
• CHEBI:195855
• 4-Hepten-3-ol, 4-methyl-
• CVBRKUMLJLIZGY-VOTSOKGWSA-N
• 4-Methyl-4E-hepten-3-ol
• 87777-45-5
• SCHEMBL4115249
• 81280-12-8
• LMFA05000474
• 4-Methyl-4-hepten-3-ol (ACI)

• Inchi： 1S/C8H16O/c1-4-6-7(3)8(9)5-2/h6,8-9H,4-5H2,1-3H3
• InChI Key： CVBRKUMLJLIZGY-UHFFFAOYSA-N
• SMILES： OC(CC)C(C)=CCC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.8646 (estimate)
• Melting Point: -31.5°C (estimate)
• Boiling Point: 165°C
• Flash Point: 52°C
• Refractive Index: 1.4359 (estimate)
• PSA: 20.23000
• LogP: 2.11360
• Solubility: Unable or difficult to mix

4-Methyl-4-hepten-3-ol Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： 16
• HazardClass：3
• PackingGroup：III
• Packing Group：III